1-Methyl-5-nitroindoline
Cat. No. B098089
Key on ui cas rn:
18711-25-6
M. Wt: 178.19 g/mol
InChI Key: VNTWOKSFYDNPED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07473779B2
Procedure details
Approximately 400 mg of Raney nickel is added to a mixture of 2.84 g (15.9 mmole) of −1-methyl-5-nitroindoline and 4 ml (80 mmole) of hydrazine hydrate in 60 ml of absolute ethanol. The reaction mixture is heated to reflux for 5 hours. After returning to 23° C., a little silica is added to the flask and the solvent is evaporated off under vacuum. The evaporation residue is placed directly at the top of a chromatography column. The expected product is eluted using a Heptane/AcOEt mixture (3/7). A violet powder is obtained (65%) which is used directly in the following stage.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[C:10]2[C:5](=[CH:6][C:7]([N+:11]([O-])=O)=[CH:8][CH:9]=2)[CH2:4][CH2:3]1.O.NN>[Ni].C(O)C>[CH3:1][N:2]1[C:10]2[C:5](=[CH:6][C:7]([NH2:11])=[CH:8][CH:9]=2)[CH2:4][CH2:3]1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1CCC2=CC(=CC=C12)[N+](=O)[O-]
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Name
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Quantity
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4 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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400 mg
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Type
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catalyst
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Smiles
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[Ni]
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 5 hours
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Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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Details
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After returning to 23° C.
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ADDITION
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Type
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ADDITION
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Details
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a little silica is added to the flask
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is evaporated off under vacuum
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WASH
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Type
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WASH
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|
Details
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The expected product is eluted
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CUSTOM
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Type
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CUSTOM
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Details
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A violet powder is obtained (65%) which
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Outcomes
Product
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Name
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Type
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Smiles
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CN1CCC2=CC(=CC=C12)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
